Cas no 1172522-24-5 (3-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-1-cyclopropanecarbonylpiperidine)

• Product Name: 3-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-1-cyclopropanecarbonylpiperidine
• CAS No: 1172522-24-5
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 6563840
• Update Time: 2025-10-23

3-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-1-cyclopropanecarbonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-1-cyclopropanecarbonylpiperidine
• [3-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-cyclopropylmethanone

• Inchi： 1S/C18H19N3O4/c22-18(11-3-4-11)21-7-1-2-13(9-21)17-20-19-16(25-17)12-5-6-14-15(8-12)24-10-23-14/h5-6,8,11,13H,1-4,7,9-10H2
• InChI Key： HXMZPSJQYAUDHF-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C2=NN=C(C3=CC=C4OCOC4=C3)O2)C1)(C1CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-1-cyclopropanecarbonylpiperidine

Research Brief on 3-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-1-cyclopropanecarbonylpiperidine (CAS: 1172522-24-5)

In recent years, the compound 3-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-1-cyclopropanecarbonylpiperidine (CAS: 1172522-24-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a benzodioxole moiety and an oxadiazole ring, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its pharmacological properties, mechanisms of action, and potential clinical applications.

The primary objective of recent studies has been to elucidate the biological activity of 3-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-1-cyclopropanecarbonylpiperidine, particularly its role as a modulator of specific molecular targets. Researchers have employed a combination of in vitro and in vivo assays to evaluate its efficacy and safety profile. Notably, the compound has demonstrated significant affinity for certain enzyme systems, suggesting its utility in the treatment of neurological disorders and inflammatory conditions. Advanced computational modeling and X-ray crystallography have further provided insights into its binding interactions at the atomic level.

One of the key findings from recent investigations is the compound's ability to inhibit the activity of monoamine oxidase (MAO), an enzyme implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's. The benzodioxole and oxadiazole functionalities appear to play a critical role in this inhibitory activity, as evidenced by structure-activity relationship (SAR) studies. Additionally, preclinical trials have indicated that the compound exhibits a favorable pharmacokinetic profile, with good oral bioavailability and minimal off-target effects.

Despite these promising results, challenges remain in the development of 3-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-1-cyclopropanecarbonylpiperidine as a therapeutic agent. Issues such as metabolic stability and potential drug-drug interactions require further investigation. Ongoing research aims to optimize the compound's chemical structure to enhance its efficacy and reduce any adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-1-cyclopropanecarbonylpiperidine represents a promising candidate for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies will likely focus on refining its pharmacological properties and exploring its potential in combination therapies. This compound exemplifies the innovative approaches being pursued in the chemical biology and pharmaceutical sectors to address unmet medical needs.